Cas no 2096331-10-9 (1-(Tetrahydro-2H-pyran-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-boronic acid pinacol ester)

1-(Tetrahydro-2H-pyran-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-boronic acid pinacol ester structure
2096331-10-9 structure
Product Name:1-(Tetrahydro-2H-pyran-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-boronic acid pinacol ester
CAS No:2096331-10-9
MF:C15H22BF3N2O3
MW:346.152994632721
CID:6799381
PubChem ID:46318053
Update Time:2024-10-17

1-(Tetrahydro-2H-pyran-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 1-(TETRAHYDRO-2H-PYRAN-2-YL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-5-BORONIC ACID PINACOL ESTER
    • MFCD16170321
    • 2096331-10-9
    • 1-(Tetrahydro-2H-pyran-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-boronic acid pinacol ester
    • Inchi: 1S/C15H22BF3N2O3/c1-13(2)14(3,4)24-16(23-13)12-8-11(15(17,18)19)20-21(12)10-6-5-7-22-9-10/h8,10H,5-7,9H2,1-4H3
    • InChI Key: ZQKLYALJJZQDLL-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(B2OC(C)(C)C(C)(C)O2)N(C2COCCC2)N=1)(F)F

Computed Properties

  • Exact Mass: 346.1675572g/mol
  • Monoisotopic Mass: 346.1675572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.5Ų
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.